Cas no 60241-98-7 (N-BENZOYL-2-CHLOROPHENYLGLYCINE)

• Product Name: N-BENZOYL-2-CHLOROPHENYLGLYCINE
• CAS No: 60241-98-7
• MF: C₁₅H₁₂ClNO₃
• MW: 289.713683128357
• CID: 951466
• PubChem ID: 46738154
• Update Time: 2025-06-10

N-BENZOYL-2-CHLOROPHENYLGLYCINE Chemical and Physical Properties

Names and Identifiers

• N-BENZOYL-2-CHLOROPHENYLGLYCINE
• 2-benzamido-2-(2-chlorophenyl)acetic acid
• Benzoylamino-(2-chloro-phenyl)-acetic acid
• Benzamido(2-chlorophenyl)acetic acid
• DTXSID80674228
• LS-14371
• DB-318666
• 60241-98-7

• MDL： MFCD09991592
• Inchi： 1S/C15H12ClNO3/c16-12-9-5-4-8-11(12)13(15(19)20)17-14(18)10-6-2-1-3-7-10/h1-9,13H,(H,17,18)(H,19,20)
• InChI Key： QBKKAWIRBCQZCK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)O)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.05100
• Monoisotopic Mass: 289.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.351
• Boiling Point: 539°C at 760 mmHg
• Flash Point: 279.8°C
• Refractive Index: 1.621
• PSA: 66.40000
• LogP: 3.28660

Additional information on N-BENZOYL-2-CHLOROPHENYLGLYCINE

N-BENZOYL-2-CHLOROPHENYLGLYCINE (CAS No. 60241-98-7): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

N-BENZOYL-2-CHLOROPHENYLGLYCINE (CAS No. 60241-98-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, and recent advancements in its use in drug development.

Chemical Structure and Properties

N-BENZOYL-2-CHLOROPHENYLGLYCINE is a derivative of glycine, an amino acid, with a benzyloyl group and a 2-chlorophenyl substituent. The molecular formula of this compound is C₁₄H₁₁ClNO₃, and it has a molecular weight of 278.70 g/mol. The presence of the chlorophenyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-phase reactions. Its melting point is reported to be around 155-157°C, making it stable under moderate heating conditions. These physical properties are crucial for its handling and storage in laboratory settings.

Synthesis Methods

The synthesis of N-BENZOYL-2-CHLOROPHENYLGLYCINE can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chlorophenylglycine with benzoyl chloride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via an acylation mechanism, where the amino group of 2-chlorophenylglycine reacts with the acyl chloride to form the desired product.

Another approach involves the use of peptide coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) to couple 2-chlorophenylglycine with benzoic acid. This method is particularly useful for large-scale synthesis due to its higher yield and milder reaction conditions.

Biological Activity and Therapeutic Potential

N-BENZOYL-2-CHLOROPHENYLGLYCINE has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. Recent research has shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a promising candidate for drug development.

In a study published in the Journal of Medicinal Chemistry, researchers found that N-BENZOYL-2-CHLOROPHENYLGLYCINE effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Additionally, preclinical studies have demonstrated that N-BENZOYL-2-CHLOROPHENYLGLYCINE exhibits anti-cancer properties by inducing apoptosis in various cancer cell lines. A study published in Cancer Research reported that the compound selectively targets cancer cells while sparing normal cells, highlighting its potential as a novel anti-cancer agent.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing N-BENZOYL-2-CHLOROPHENYLGLYCINE into clinical trials. Several pharmaceutical companies are currently conducting phase I/II trials to evaluate the safety and efficacy of this compound in treating various diseases.

In parallel, ongoing research is focused on optimizing the pharmacokinetic properties of N-BENZOYL-2-CHLOROPHENYLGLYCINE to enhance its bioavailability and reduce potential side effects. Strategies such as prodrug design and nanoparticle formulations are being explored to improve the delivery and efficacy of this compound.

Conclusion

N-BENZOYL-2-CHLOROPHENYLGLYCINE (CAS No. 60241-98-7) is a promising compound with unique structural features and potential therapeutic applications. Its ability to modulate inflammatory responses and induce apoptosis in cancer cells makes it an attractive candidate for drug development. As research continues to advance our understanding of this compound, it is likely that new opportunities will emerge for its use in treating various diseases.